Cas no 1353960-58-3 (2-[(1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol)

• Product Name: 2-[(1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol
• CAS No: 1353960-58-3
• MF: C₁₇H₂₆N₂O
• MW: 274.401144504547
• CID: 2156316
• Update Time: 2025-10-31

2-[(1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol
• 2-((1-Benzylpiperidin-3-yl)(cyclopropyl)amino)ethanol
• (S)-2-((1-Benzylpiperidin-3-yl)(cyclopropyl)amino)ethanol
• (R)-2-((1-Benzylpiperidin-3-yl)(cyclopropyl)amino)ethanol
• AM93034
• 2-[(1-benzylpiperidin-3-yl)cyclopropylamino]ethanol

• Inchi： 1S/C17H26N2O/c20-12-11-19(16-8-9-16)17-7-4-10-18(14-17)13-15-5-2-1-3-6-15/h1-3,5-6,16-17,20H,4,7-14H2
• InChI Key： LDSRLKQLUBAIQE-UHFFFAOYSA-N
• SMILES： OCCN(C1CN(CC2C=CC=CC=2)CCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 287
• Topological Polar Surface Area: 26.7

Additional information on 2-[(1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol

2-[(1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol: A Comprehensive Overview

2-[(1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol (CAS No. 1353960-58-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Benzyl-piperidin-3-yl-cyclopropyl-amino-ethanol, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The molecular structure of 2-[(1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol is composed of a benzyl group, a piperidine ring, a cyclopropyl group, and an ethanol moiety. These functional groups contribute to the compound's overall stability and reactivity. The presence of the benzyl group enhances the lipophilicity of the molecule, which can influence its bioavailability and cellular uptake. The piperidine ring provides a flexible backbone that can adopt various conformations, potentially affecting the compound's binding affinity to biological targets. The cyclopropyl group introduces steric hindrance and rigidity, which can modulate the compound's pharmacological properties.

The synthesis of 2-[(1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol involves several steps and can be achieved through various synthetic routes. One common approach is the coupling of a benzylated piperidine derivative with a cyclopropylamine followed by the introduction of an ethanol moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In terms of biological activity, 2-[(1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol has shown promising results in several preclinical studies. It has been investigated for its potential as a modulator of various neurotransmitter systems, including serotonin, dopamine, and norepinephrine. These neurotransmitters play crucial roles in regulating mood, cognition, and other neurological functions. Studies have demonstrated that this compound can selectively bind to specific receptors, such as serotonin 5-HT_1A receptors and dopamine D₂ receptors, suggesting its potential as a therapeutic agent for neurological disorders.

Recent research has also explored the anti-inflammatory properties of 2-[(1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This anti-inflammatory activity may contribute to its potential use in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[(1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol in humans. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential for specific conditions.

The pharmacokinetic profile of 2-[(1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol has also been studied extensively. It exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. Metabolism studies have revealed that the compound is primarily metabolized by cytochrome P450 enzymes in the liver, leading to several metabolites that are excreted via urine and feces.

In conclusion, 2-[(1-Benzyl-piperidin-3-yl)-cyclopropyl-amino]-ethanol (CAS No. 1353960-58-3) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating neurological disorders and inflammatory diseases make it an exciting area of research in medicinal chemistry and pharmaceutical science. Ongoing clinical trials will provide further validation of its therapeutic potential, paving the way for its possible future use as a novel therapeutic agent.